Cas no 10165-31-8 (9,10-Anthracenedione,1,4-diamino-2-bromo-)

• Product Name: 9,10-Anthracenedione,1,4-diamino-2-bromo-
• CAS No: 10165-31-8
• MF: C₁₄H₉BrN₂O₂
• MW: 317.137462377548
• CID: 210135
• PubChem ID: 82420
• Update Time: 2025-04-19

9,10-Anthracenedione,1,4-diamino-2-bromo- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,4-diamino-2-bromo-
• 1,4-diamino-2-bromoanthraquinone
• 1,4-Diamino-2-brom-anthrachinon
• 1,4-diamino-2-bromo-anthraquinone
• 2-Bromo-1,4-diaminoanthraquinone
• 9,10-Anthracenedione,1,4-diamino-2-bromo
• 9,10-Anthracenedione, 1,4-diamino-2-bromo-
• DTXSID3064980
• 1,4-diamino-2-bromoanthracene-9,10-dione
• SCHEMBL10808664
• 10165-31-8

• Inchi： 1S/C14H9BrN2O2/c15-8-5-9(16)10-11(12(8)17)14(19)7-4-2-1-3-6(7)13(10)18/h1-5H,16-17H2
• InChI Key： IEWDGUMBUFXBCC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(C3C=CC=CC=3C(C=2C=1N)=O)=O)N

Computed Properties

• Exact Mass: 315.98500
• Monoisotopic Mass: 315.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.18000
• LogP: 3.55130